Cas no 5456-08-6 (1-(4-bromophenyl)-2-(dipentylamino)ethanol)

• Product Name: 1-(4-bromophenyl)-2-(dipentylamino)ethanol
• CAS No: 5456-08-6
• MF: C₁₈H₃₀BrNO
• MW: 356.340904712677
• CID: 1593299
• PubChem ID: 222121
• Update Time: 2025-04-21

1-(4-bromophenyl)-2-(dipentylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2-(dipentylamino)ethanol
• NCIOpen2_007106
• AKOS008964834
• Ethanone, 1-(4-bromophenyl)-2-(diethylamino)-
• 1-(4-bromophenyl)-2-diethylaminoethanone
• CTK1I4506
• 1-(4-Brom-phenyl)-2-dipentylamino-aethanol
• SureCN11754117
• 1-(4-bromo-phenyl)-2-diethylamino-ethanone
• AC1L96X6
• 1-(4-Brom-phenyl)-2-diaethylamino-aethanon
• 1-(4-bromo-phenyl)-2-dipentylamino-ethanol
• NCIOpen2_007106; AKOS008964834; Ethanone, 1-(4-bromophenyl)-2-(diethylamino)-; 1-(4-bromophenyl)-2-diethylaminoethanone; CTK1I4506; 1-(4-Brom-phenyl)-2-dipentylamino-aethanol; SureCN11754117; 1-(4-bromo-phenyl)-2-diethylamino-ethanone; AC1L96X6; 1-(4-Brom-phenyl)-2-diaethylamino-aethanon; 1-(4-bromo-phenyl)-2-dipentylamino-ethanol;
• NSC7447
• 5456-08-6
• NSC-7447

• Inchi： 1S/C18H30BrNO/c1-3-5-7-13-20(14-8-6-4-2)15-18(21)16-9-11-17(19)12-10-16/h9-12,18,21H,3-8,13-15H2,1-2H3
• InChI Key： SSSOAFNQEUBGGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN(CCCCC)CCCCC)O

Computed Properties

• Exact Mass: 355.1512
• Monoisotopic Mass: 355.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 433.4°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.527
• PSA: 23.47
• LogP: 5.16490